Cas no 75125-59-6 (6-[(7,7-dimethyloctanoyl)amino]hexanoic acid)
75125-59-6 structure
Product Name:6-[(7,7-dimethyloctanoyl)amino]hexanoic acid
CAS No:75125-59-6
MF:C16H31NO3
MW:285.422245264053
CID:1772324
PubChem ID:73556835
Update Time:2025-04-21
6-[(7,7-dimethyloctanoyl)amino]hexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-[(7,7-dimethyloctanoyl)amino]hexanoic acid
- 6-(7,7-dimethyloctanoylamino)hexanoic acid
- 6-[(2,2-Diethyl-1-hydroxyhexylidene)amino]hexanoic acid
- 75125-59-6
- DTXSID20996618
- QFVARWHUFGIVGI-UHFFFAOYSA-N
-
- Inchi: 1S/C16H31NO3/c1-4-7-12-16(5-2,6-3)15(20)17-13-10-8-9-11-14(18)19/h4-13H2,1-3H3,(H,17,20)(H,18,19)
- InChI Key: QFVARWHUFGIVGI-UHFFFAOYSA-N
- SMILES: O=C(C(CC)(CC)CCCC)NCCCCCC(=O)O
Computed Properties
- Exact Mass: 285.23039385g/mol
- Monoisotopic Mass: 285.23039385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 12
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 66.4Ų
6-[(7,7-dimethyloctanoyl)amino]hexanoic acid Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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